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Abstract
Cardiolipin (CL) is a crucial phospholipid exclusively found in the inner mitochondrial

membrane, where it plays a vital role in mitochondrial structure and function.[1][2] Accurate

quantification of cardiolipin species is essential for studying mitochondrial dysfunction in

various diseases.[1][2][3] This application note details a robust method for the quantification of

cardiolipin in biological samples using liquid chromatography-mass spectrometry (LC-MS) with

a phosphatidylglycerol (PG) internal standard. The use of a structurally related internal

standard that is not endogenously abundant in the same quantity as the analyte of interest

helps to account for variations in sample preparation and matrix effects, leading to more

accurate and reliable results.[2]

Introduction
Cardiolipin is a unique dimeric phospholipid containing four fatty acyl chains.[1][2] Its complex

structure and low abundance relative to other phospholipids present analytical challenges.[4][5]

Mass spectrometry-based methods, particularly LC-MS, have become the gold standard for

lipid analysis due to their high sensitivity and specificity.[1][2] The choice of an appropriate
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internal standard is critical for accurate quantification in mass spectrometry.[2] Ideally, a stable

isotope-labeled internal standard with identical chemical properties to the analyte is used.[2]

However, due to the vast number of cardiolipin species with different fatty acyl chains, obtaining

a corresponding stable isotope standard for each is often impractical.[2]

Phosphatidylglycerol (PG) is a biosynthetic precursor to cardiolipin and shares structural

similarities, making it a suitable internal standard.[6][7] This note provides a comprehensive

protocol for lipid extraction, LC-MS analysis, and data processing for the quantification of

cardiolipin using a commercially available PG internal standard.

Experimental Workflow
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Caption: Workflow for cardiolipin quantification.

Protocols
Materials and Reagents

Solvents: Chloroform, Methanol, Water, Acetonitrile, Isopropanol, 1-Butanol (all HPLC or LC-

MS grade)

Acids/Buffers: Formic acid, Ammonium formate, Citric acid, Disodium hydrogenphosphate

Internal Standard: Phosphatidylglycerol (e.g., PG 14:0/14:0 or PG 18:0/18:0), available from

commercial suppliers.

Cardiolipin Standards: A mix of cardiolipin species for calibration curve generation.

Extraction Tubes: Glass tubes with PTFE-lined caps.
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Nitrogen Evaporator

Vortex Mixer

Centrifuge

Sample Preparation and Lipid Extraction
This protocol is adapted from the Bligh and Dyer method and a butanolic extraction procedure.

[1][6]

Homogenization: Homogenize biological samples (e.g., ~10 mg of tissue or 1 million cells) in

a suitable buffer on ice.

Internal Standard Addition: Prior to extraction, add a known amount of the PG internal

standard to the homogenate. For example, add 15 pmol of PG 14:0/14:0.[6] The amount

should be optimized based on the expected concentration of cardiolipin in the sample.

Extraction:

Method A: Modified Bligh and Dyer:

1. To the homogenate, add chloroform and methanol to achieve a final ratio of 1:2:0.8

(chloroform:methanol:water, v/v/v).

2. Vortex thoroughly for 15 minutes.

3. Add chloroform and water to induce phase separation, resulting in a final ratio of

2:2:1.8.

4. Vortex again and centrifuge at 2,000 x g for 10 minutes.

5. Carefully collect the lower organic phase containing the lipids.

Method B: Butanolic Extraction:[6]

1. Mix 500 µL of sample homogenate with 60 µL of a buffer containing 200 mM citric acid

and 270 mM disodium hydrogenphosphate (pH 4).[6]
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2. Perform the extraction with 1 mL of 1-butanol and 500 µL of water-saturated 1-butanol.

[6]

3. Vortex and centrifuge to separate the phases.

4. Collect the upper butanol phase.

Drying and Reconstitution:

1. Dry the collected organic phase under a stream of nitrogen.

2. Reconstitute the dried lipid extract in a suitable volume (e.g., 200 µL) of injection solvent

(e.g., acetonitrile/isopropanol, 1:9, v/v with 0.1% formic acid and 10 mM ammonium

formate).[8]

LC-MS/MS Analysis
Hydrophilic Interaction Liquid Chromatography (HILIC) is often preferred as it separates lipids

based on the polarity of their headgroups, which can lead to the co-elution of the analyte and

the internal standard, a prerequisite for accurate quantification.[6][7]

LC Column: HILIC silica column (e.g., 50 mm x 2.1 mm, 2.6 µm particle size).[6]

Mobile Phase A: Water with 0.2% formic acid and 200 mM ammonium formate.[6]

Mobile Phase B: Acetonitrile with 0.2% formic acid.[6]

Flow Rate: 0.2 - 0.4 mL/min

Column Temperature: 50 °C[6]

Injection Volume: 3-10 µL

Gradient: A typical gradient would start with a high percentage of mobile phase B, ramping

down to increase the elution of more polar lipids.
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Time (min) % Mobile Phase A % Mobile Phase B

0.0 5 95

1.0 5 95

5.0 30 70

5.1 5 95

8.0 5 95

Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-

Exactive) equipped with an electrospray ionization (ESI) source.[2][9]

Ionization Mode: Negative ESI

Analysis Mode: Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM)

MRM Transitions: Specific precursor-to-product ion transitions should be monitored for each

cardiolipin species and the PG internal standard. For cardiolipin, fragmentation typically

yields fatty acid anions.

Analyte Precursor Ion (m/z) Product Ion (m/z)

PG (14:0/14:0) IS ~721.5 ~227.2 (14:0 FA)

CL (18:2)4 ~1448.0 ~279.2 (18:2 FA)

CL (18:1)(18:2)3 ~1474.0
~281.2 (18:1 FA), 279.2 (18:2

FA)

(Note: Exact m/z values will vary depending on the specific cardiolipin and PG species and the

charge state, which is often doubly charged for cardiolipin)

Data Analysis and Quantification
Peak Integration: Integrate the peak areas of the selected MRM transitions for each

cardiolipin species and the PG internal standard using the instrument's software.
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Ratio Calculation: Calculate the ratio of the peak area of each cardiolipin species to the peak

area of the PG internal standard.

Calibration Curve: Prepare a series of calibration standards containing a fixed amount of the

PG internal standard and varying concentrations of a cardiolipin standard mix.

Quantification: Plot the peak area ratio (Cardiolipin/PG IS) against the concentration of the

cardiolipin standards to generate a linear regression curve. The concentration of cardiolipin

in the biological samples can then be determined from this curve.

Quantitative Data Summary
The following table presents representative data for the quantification of major cardiolipin

species in mouse heart tissue, adapted from published literature.[6][7] Concentrations are

expressed as pmol per mg of protein.

Cardiolipin Species Concentration (pmol/mg protein)

CL (18:2)4 85.2 ± 12.5

CL (18:1)(18:2)3 45.7 ± 8.9

CL (18:0)(18:2)3 22.1 ± 4.3

CL (16:0)(18:2)3 15.8 ± 3.1

Method Validation
A summary of typical validation parameters for this type of assay is provided below.[10]
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Parameter Typical Value

Linearity (r²) > 0.99

Lower Limit of Quantification (LLOQ) 0.1 - 10 pg on column

Intra-day Precision (%RSD) < 15%

Inter-day Precision (%RSD) < 15%

Accuracy (% Recovery) 85 - 115%

Conclusion
The described LC-MS/MS method using a phosphatidylglycerol internal standard provides a

reliable and accurate means for the quantification of cardiolipin species in various biological

matrices. The co-elution of PG and CL in HILIC systems, coupled with the sensitivity of modern

mass spectrometers, allows for the precise measurement of this critical mitochondrial

phospholipid, facilitating research into mitochondrial function and disease.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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